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Compound of Interest

Compound Name: 2-Chloro-1,4-benzoquinone

Cat. No.: B1222853 Get Quote

An In-depth Guide to the Molecular Structure, Properties, Synthesis, and Applications of a

Versatile Quinone Derivative.

Abstract
2-Chloro-1,4-benzoquinone, a chlorinated derivative of 1,4-benzoquinone, is a highly reactive

compound that serves as a pivotal intermediate in various organic syntheses.[1] Its electrophilic

nature makes it a valuable precursor for the synthesis of dyes, pharmaceuticals, and

agrochemicals.[1][2] This document provides a comprehensive technical overview of 2-Chloro-
1,4-benzoquinone, detailing its molecular structure, physicochemical properties, established

synthesis protocols, and key applications. The information is tailored for researchers, scientists,

and professionals in the field of drug development and chemical synthesis, with a focus on

presenting quantitative data and experimental methodologies in a clear and accessible format.

Chemical Identity and Properties
2-Chloro-1,4-benzoquinone is an organic compound with the chemical formula C₆H₃ClO₂.[3]

It is recognized for its aromatic character and the presence of a chlorine substitution on the

benzoquinone ring.[2] The IUPAC name for this compound is 2-chlorocyclohexa-2,5-diene-1,4-

dione.[4]

Chemical Identifiers
The following table summarizes the key chemical identifiers for 2-Chloro-1,4-benzoquinone.
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Identifier Value Citations

CAS Number 695-99-8 [1][2][3][4][5][6]

Molecular Formula C₆H₃ClO₂ [1][2][3][4][5]

Molecular Weight 142.54 g/mol [1][3][4][5][6]

IUPAC Name
2-chlorocyclohexa-2,5-diene-

1,4-dione
[4][5]

InChI
InChI=1S/C6H3ClO2/c7-5-3-

4(8)1-2-6(5)9/h1-3H
[2][4]

InChIKey
WOGWYSWDBYCVDY-

UHFFFAOYSA-N
[2][4][5]

Canonical SMILES C1=CC(=O)C(=CC1=O)Cl [2][5]

Synonyms

2-Chloro-p-benzoquinone,

Chloro-1,4-benzoquinone,

Chloroquinone, Monochloro-p-

benzoquinone

[3][4][5]

Physicochemical Properties
The physical and chemical properties of 2-Chloro-1,4-benzoquinone are detailed in the table

below. The compound typically appears as a yellow to brown crystalline solid.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.qixiolivetol.com/product/cas-695-99-8-99-purity-2-chloro-14-benzoquinone
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1_4-benzoquinone
https://www.fishersci.ca/shop/products/2-chloro-1-4-benzoquinone-95-acros-organics-2/p-84909
https://www.sigmaaldrich.com/TW/zh/product/aldrich/343382
https://www.qixiolivetol.com/product/cas-695-99-8-99-purity-2-chloro-14-benzoquinone
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1_4-benzoquinone
https://www.fishersci.ca/shop/products/2-chloro-1-4-benzoquinone-95-acros-organics-2/p-84909
https://www.qixiolivetol.com/product/cas-695-99-8-99-purity-2-chloro-14-benzoquinone
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1_4-benzoquinone
https://www.fishersci.ca/shop/products/2-chloro-1-4-benzoquinone-95-acros-organics-2/p-84909
https://www.sigmaaldrich.com/TW/zh/product/aldrich/343382
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1_4-benzoquinone
https://www.fishersci.ca/shop/products/2-chloro-1-4-benzoquinone-95-acros-organics-2/p-84909
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1_4-benzoquinone
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1_4-benzoquinone
https://www.fishersci.ca/shop/products/2-chloro-1-4-benzoquinone-95-acros-organics-2/p-84909
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://www.fishersci.ca/shop/products/2-chloro-1-4-benzoquinone-95-acros-organics-2/p-84909
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-1_4-benzoquinone
https://www.fishersci.ca/shop/products/2-chloro-1-4-benzoquinone-95-acros-organics-2/p-84909
https://www.benchchem.com/product/b1222853?utm_src=pdf-body
https://www.qixiolivetol.com/product/cas-695-99-8-99-purity-2-chloro-14-benzoquinone
https://www.guidechem.com/encyclopedia/2-chloro-1-4-benzoquinone-dic6622.html
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Appearance
Yellow to brown crystalline

solid
[1][2][3][7]

Melting Point 52-57 °C [1][3]

Boiling Point ~210 °C (with decomposition) [1][3]

Density 1.40 g/cm³ [1][3]

Flash Point 83 °C [1][3]

Vapor Pressure 0.196 mmHg at 25°C [3]

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol and ether.

[1]

Stability

Stable under normal

conditions, but decomposes

upon heating.

[1]

Synthesis and Experimental Protocols
2-Chloro-1,4-benzoquinone can be synthesized through various methods, primarily involving

the oxidation of chlorinated phenols or the electrolytic reduction of o-chloronitrobenzene

followed by oxidation.

Synthesis from 2,4-Dichlorophenol
One method involves the oxidation of 2,4-dichlorophenol using a Ti-superoxide catalyst and

hydrogen peroxide.[8]

Protocol:

A mixture of 2,4-dichlorophenol (5 mmol) and Ti-superoxide catalyst (125 mg, 20% w/w) in

acetic acid (5 ml) is heated with stirring at 60-70°C under an inert atmosphere.[8]

Aqueous 30% H₂O₂ (20 mmol) is added dropwise to the reaction mixture over 15 minutes.[8]
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The mixture is heated for an additional hour.[8]

After the reaction, the catalyst is recovered by filtration.[8]

The resulting 2-chloro-1,4-benzoquinone is separated by chromatographic purification.[8]

Start: 2,4-Dichlorophenol
+ Ti-superoxide catalyst

+ Acetic Acid

Heat to 60-70°C
(Inert Atmosphere)

Add 30% H₂O₂ (aq)
dropwise over 15 min

Heat for 1 hour

Filtration

Recovered Catalyst

Solid

Chromatographic
Purification

Filtrate

End: Pure 2-Chloro-1,4-benzoquinone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-1,4-benzoquinone from 2,4-Dichlorophenol.

Synthesis from 2-Chlorobenzamide
Another general method involves the use of diacetoxyiodobenzene as an oxidizing agent.[8]

Protocol:
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Diacetoxyiodobenzene (5 mmol, 1.61 g) and NaHSO₄·H₂O (1 mmol, 0.138 g) are stirred in

an aqueous acetonitrile solution (5 mL water and 5 mL acetonitrile) for 10-15 minutes at

room temperature.[8]

2-Chlorobenzamide (1 mmol) is added to this reaction mixture.[7]

Stirring is continued until the reaction is complete, as monitored by Thin Layer

Chromatography (TLC).[7][8]

Upon completion, the reaction is quenched with ice water and extracted with chloroform (3 x

10 mL).[7][8]

The combined chloroform layers are washed with water (3 x 20 mL), dried with anhydrous

Na₂SO₄, and concentrated on a rotary evaporator to yield the crude product.[7][8]

The crude product is then purified by silica gel column chromatography using an ethyl

acetate:hexane (1:9, v/v) eluent to obtain pure 2-chloro-1,4-benzoquinone.[7][8]

Synthesis via Electrolytic Reduction and Oxidation
A classic method involves the electrolytic reduction of o-chloronitrobenzene to 2-chloro-4-

aminophenol, followed by oxidation.[9]

Protocol:

Reduction: o-Chloronitrobenzene is electrolytically reduced in a catholyte chamber

containing acetic acid and sulfuric acid to form an aqueous acid solution of 2-chloro-4-

aminophenol.[9]

Oxidation: The resulting solution is adjusted to 4N in sulfuric acid. A solution of sodium

dichromate dihydrate in water is then added in one portion at room temperature. The

temperature should be maintained below 35°C with external cooling.[9]

Isolation: After standing for at least one hour, the mixture is filtered. The filtrate is extracted

with ether.[9]

Purification: The combined ether extracts are distilled to remove the solvent. The residue is

then subjected to steam distillation to yield yellow 2-chloro-1,4-benzoquinone, which can
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be further purified by crystallization from aqueous ethanol.[9]

Reactivity and Applications
2-Chloro-1,4-benzoquinone is a versatile reagent in organic chemistry, primarily due to its

reactivity as an electrophile and an oxidizing agent.[1][2]

Role in Synthesis
Diels-Alder Reactions: Like other quinones, it can act as a dienophile in Diels-Alder

reactions, providing a route to complex cyclic structures.[10][11]

Intermediate for Derivatives: It is a key intermediate in the preparation of various organic

compounds, including chloro derivatives of prenylnaphthohydroquinone, which have been

evaluated for their cytotoxicity.[7][10]

Pharmaceuticals and Agrochemicals: The compound serves as a building block in the

synthesis of specialized pharmaceuticals and agrochemicals.[1][2]
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Caption: Key applications and reactivity of 2-Chloro-1,4-benzoquinone in organic synthesis.

Environmental and Degradation Studies
2-Chloro-1,4-benzoquinone is also a compound of interest in environmental science. It has

been identified as an intermediate formed during the degradation of 3,4-dichloroaniline in a

dielectric barrier discharge plasma reactor and during the lignin peroxidase-catalyzed oxidation

of 2-chloro-1,4-dimethoxybenzene.[1][7]

Safety and Handling
2-Chloro-1,4-benzoquinone is classified as a hazardous substance and requires careful

handling.[4][12]
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GHS Hazard Classification
The Globally Harmonized System (GHS) classification for this compound is summarized below.

Hazard Class GHS Code Description Citations

Skin

Corrosion/Irritation
H315 Causes skin irritation [2][4]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[2][4]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[2][4]

Acute Toxicity, Oral

(Potential)
H302 Harmful if swallowed [4]

Handling and Personal Protective Equipment (PPE)
Appropriate safety precautions must be taken when working with 2-Chloro-1,4-benzoquinone.

[1][10][12]

Ventilation: Use only in well-ventilated areas or under a fume hood.[1][12]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side-

shields, and protective clothing.[1][10][12] A dust mask (type N95 or equivalent) is also

recommended.[10]

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed.[12] Some

suppliers recommend storage at -20°C under an inert gas in sealed amber vials for long-term

stability.[1]

First Aid:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.[12]
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Skin: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice.[12]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]

Ingestion: Rinse mouth and call a poison center or doctor if you feel unwell.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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